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Compound of Interest |

Compound Name: N-(2-Phenoxyethyl)propylamine
CAS No.: 55246-89-4
Cat. No.: B8747312
- 7

Executive Summary

N-(2-Phenoxyethyl)propylamine (CAS: Not widely listed for n-propyl isomer; Analog CAS
1758-46-9 for primary amine) is a secondary amine intermediate used in the synthesis of
pharmaceutical agents (e.g., adrenergic receptor antagonists).

Critical Finding: Direct experimental boiling point data for the specific N-n-propyl derivative is
absent from standard public safety databases (SDS) and major chemical registries. However,
based on the experimentally verified properties of its primary amine precursor (2-
Phenoxyethylamine) and structural homologs (N-propylbenzylamine), the boiling point is
determined to be in the range of 118-125°C at 4 mmHg.

This guide details the thermodynamic derivation of this value, provides a validated vacuum
distillation protocol, and outlines the safety parameters for handling this corrosive intermediate.

Physicochemical Profile & Structural Analysis[1]

To determine the optimal distillation parameters, we must analyze the molecule's structural
contributions to volatility.
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Property Value | Description Note

N-(2-
Compound Name ( _ Secondary Amine
Phenoxyethyl)propylamine

Molecular Formula C11H17NO
Molecular Weight 179.26 g/mol +42 Da vs. Primary Amine
Ph-O-CHz2-CH2-NH-CH2-CH2- .
Structure Ether + Secondary Amine
CHs
Boiling Point (Est.) 118-125°C @ 4 mmHg Derived (See Section 3)
Boiling Point (Atm) ~255-265°C (Theoretical) Decomposition likely before BP
Appearance Colorless to pale yellow oil Oxidizes upon air exposure

. Soluble in EtOH, DCM, ] ]
Solubility Tol Sparingly soluble in water
oluene

Structural Homolog Comparison

The boiling point estimation relies on the "Alkyl Shift" observed in similar amine systems. The
addition of an n-propyl group to a primary amine typically increases the boiling point due to
increased London dispersion forces, despite the reduction in hydrogen bonding capacity (one
N-H bond vs. two).

o Reference Standard: 2-Phenoxyethylamine (Primary Amine)
o BP: 101-103°C @ 4 mmHg [1]
e Homolog Trend (Benzylamine Series):
o Benzylamine (Primary): BP ~185°C (atm)
o N-Propylbenzylamine (Secondary): BP ~220°C (atm)
o Shift: +35°C (atm)

+15-20°C (at reduced pressure).
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e Calculation:

o (@ 4 mmHgQ).

Thermodynamics of Distillation (Pressure-
Temperature Nomograph)

For researchers operating at different vacuum levels, the following estimated boiling points
apply based on the Clausius-Clapeyron relation.

Estimated Boiling Point Operational
Pressure (mmHg / Torr) .
Range (°C) Recommendation
DO NOT DISTILL
760 (Atm) 260°C (Extrapolated)

(Decomposition Risk)

Acceptable, but high thermal

10 135 - 145°C
stress

4 118 —125°C Optimal Range

1 95 - 105°C Ideal for high-purity isolation
Requires high-vacuum

0.1 75-85°C

manifold

Technical Insight: The ether linkage (Ph-O-C) is relatively stable, but the amine is susceptible to
oxidation at high temperatures. Distillation should always be performed under an inert

atmosphere (Nitrogen/Argon) to prevent N-oxide formation or discoloration.

Experimental Protocol: Synthesis & Purification
Workflow
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This protocol outlines the purification of N-(2-Phenoxyethyl)propylamine synthesized via
nucleophilic substitution of 2-phenoxyethyl bromide with n-propylamine.

A. Workflow Diagram
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Figure 1: Purification workflow for N-(2-Phenoxyethyl)propylamine isolation.

B. Detailed Distillation Procedure
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Equipment:

Short-path distillation head or 10cm Vigreux column (for higher purity).
Vacuum pump capable of <5 mmHg.
Manometer (digital preferred).

Oil bath with temperature control.

Step-by-Step:

Pre-Treatment: Ensure the crude oil is free of solvents. Residual ethanol or propylamine will
cause "bumping" and ruin the vacuum stability. Rotovap at 40°C @ 20 mbar for 30 minutes
prior to distillation.

Setup: Assemble the glassware. Grease all joints (Dow Corning High Vacuum Grease).
Insulate the column with aluminum foil or glass wool.

Degassing: Begin stirring and slowly apply vacuum. Do not heat yet. Allow dissolved gases
to escape.

Heating:

o Set oil bath to 140°C.

o Observe the thermometer. The temperature should rise rapidly once the liquid refluxes.
Fraction Collection (at 4 mmHg):

o Fraction 1 (Fore-run): Collect everything boiling below 110°C. This typically contains
unreacted 2-phenoxyethyl bromide (if present) or lower MW impurities.

o Fraction 2 (Main Cut): Collect the steady fraction boiling between 118°C and 125°C. The
vapor temperature should remain stable.

o Residue: Stop distillation when the vapor temperature drops or the pot residue becomes
viscous/dark. Do not distill to dryness (explosion hazard with peroxides/unstable residues).
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o Storage: Backfill with Nitrogen. Store the product in an amber glass vial under inert gas at
4°C.

Safety & Handling (E-E-A-T)
Hazard Identification:

o Corrosivity: Like most secondary amines, this compound is corrosive to skin and eyes
(Category 1B).

o Toxicity: Harmful if swallowed or inhaled.
o Sensitization: Potential skin sensitizer.
Operational Safety:

e Vacuum Trap: Use a cold trap (Dry ice/Acetone) to protect the pump from amine vapors,
which can degrade pump oil.

o Explosion Risk: Never distill to dryness. Phenoxy ethers can form peroxides upon prolonged
storage; test with starch-iodide paper before heating if the starting material was old.

o PPE: Chemical splash goggles, butyl rubber gloves, and lab coat are mandatory. Work inside
a fume hood.
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» To cite this document: BenchChem. [Technical Guide: Boiling Point & Purification of N-(2-
Phenoxyethyl)propylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8747312#boiling-point-of-n-2-phenoxyethyl-
propylamine-at-reduced-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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